4,5-bis(phenylmethoxy)-2-Pyridinecarboxylic acid

• CAS RN: 112334-46-0
• Molecular Formula: C20H17NO4
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 4,5-bis(phenylmethoxy)pyridine-2-carboxylic acid
• InChI: InChI=1S/C20H17NO4/c22-20(23)17-11-18(24-13-15-7-3-1-4-8-15)19(12-21-17)25-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,22,23)
• InChI Key: DDIOGSSLTVXLRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=NC=C2OCC3=CC=CC=C3)C(=O)O

Description

4,5-bis(phenylmethoxy)-2-Pyridinecarboxylic acid is a useful research compound. Its molecular formula is C20H17NO4 and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4,5-bis(phenylmethoxy)-2-pyridinecarboxylic acid, phenylmethyl ester (1.60 g, 3.76 mmole) in 15 ml of tetrahydrofuran and 2.2 ml of water was added 4 ml of 1N aqueous potassium hydroxide. The mixture was stirred at room temperature overnight. Water (15 ml) was added and 1N hydrochloric acid was added slowly with stirring while monitoring the pH. The pH of the mixture fell steadily to ca. 6.2 whereupon a large amount of solid began to separate and no further decrease in the pH was noted. Continued addition of hydrochloric acid eventually effected a sudden drop in pH to 3.2 and the addition was stopped. The solid was filtered and washed well with water, then ether, and dried in vacuo to afford 1.197 g of the title compound as a white waxy solid.

Synthesis routes and methods II

Procedure details

To a solution of 11.8 g (28 mmol) of 4,5-bis(phenylmethoxy)-2-pyridinecarboxylic acid, phenylmethyl ester in 115 ml of tetrahydrofuran were added 16 ml water and 35 ml of 1N potassium hydroxide. After stirring overnight at room temperature, 115 ml water was added and the pH was adjusted to 2.5 with 1N hydrochloxic acid. The acid was filtered off, washed with water and dried in vacuo. Yield: 8.6 g; melting point 203.6° C.

Synthesis routes and methods III

Procedure details

To a solution of 11.8 g (28 mmol) of 4,5-bis(phenylmethoxy)-2-pyridinecarboxylic acid, phenylmethyl ester in 115 ml of tetrahydrofuran was added 16 ml of water and 35 ml of 1N potassium hydroxide. After stirring overnight at room temperature, 115 ml of water was added and the pH was adjusted to 2.5 with 1N hydrochloric acid. The acid was filtered off, washed with water and dried in vacuo, yielding 8.6 g of the title compound, melting point 203.6° C.